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Compound of Interest

Compound Name: 7-Oxooxepane-4-carboxylic acid

Cat. No.: B3052931 Get Quote

Technical Support Center: Synthesis of 7-
Oxooxepane-4-carboxylic acid
A Guide for Researchers, Scientists, and Drug Development Professionals

I. Synthesis Overview: The Baeyer-Villiger Oxidation
of 4-Carboxycyclohexanone
The synthesis of 7-Oxooxepane-4-carboxylic acid is primarily achieved through the Baeyer-

Villiger oxidation of a substituted cyclohexanone, specifically 4-carboxycyclohexanone. This

reaction involves the insertion of an oxygen atom adjacent to the carbonyl group of the cyclic

ketone, leading to the formation of a lactone (a cyclic ester).[1][2][3]

The reaction is typically carried out using a peroxyacid, such as meta-chloroperoxybenzoic acid

(m-CPBA), as the oxidant.[2] The choice of oxidant and reaction conditions can significantly

influence the reaction rate, yield, and purity of the final product.

Below is a workflow diagram illustrating the key stages of the synthesis and potential areas for

troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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